Cas no 588688-33-9 (Methyl 3-methyl-1H-indole-5-carboxylate)

Methyl 3-methyl-1H-indole-5-carboxylate is a heterocyclic organic compound featuring an indole core substituted with a methyl group at the 3-position and a carboxylate ester at the 5-position. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The ester functionality enhances solubility and reactivity, facilitating further derivatization. Its stable crystalline form ensures consistent handling and storage. The compound is commonly utilized in research settings for the synthesis of indole-based scaffolds, which are prevalent in medicinal chemistry due to their pharmacological relevance. High purity grades are available to meet stringent experimental requirements.

Methyl 3-methyl-1H-indole-5-carboxylate structure

588688-33-9 structure

Product Name:Methyl 3-methyl-1H-indole-5-carboxylate

CAS No:588688-33-9

MF:C₁₁H₁₁NO₂

MW:189.210542917252

MDL:MFCD11975645

CID:1011717

PubChem ID:23383527

Update Time:2025-06-10

Methyl 3-methyl-1H-indole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-methyl-1H-indole-5-carboxylate
- Methyl-3-methyl-1H-indole-5-carboxylate
- 1H-INDOLE-5-CARBOXYLIC ACID,3-METHYL-,METHYL ESTER
- SB14751
- AS-813/43501705
- 588688-33-9
- MFCD11975645
- DTXSID60633515
- DJVVYXJJXMUAPJ-UHFFFAOYSA-N
- METHYL3-METHYL-1H-INDOLE-5-CARBOXYLATE
- SCHEMBL14120820
- DB-360743
- AS-40263
- 3-METHYL-1H-INDOLE-5-CARBOXYLIC ACID METHYL ESTER
- AKOS016008091
- MDL： MFCD11975645
- Inchi： 1S/C11H11NO2/c1-7-6-12-10-4-3-8(5-9(7)10)11(13)14-2/h3-6,12H,1-2H3
- InChI Key： DJVVYXJJXMUAPJ-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CC2=C(C=1)C(C)=CN2)=O

Computed Properties

Exact Mass: 189.07903
Monoisotopic Mass: 189.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 42.1Å²

Experimental Properties

PSA: 42.09

Methyl 3-methyl-1H-indole-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM111948-1g	methyl 3-methyl-1H-indole-5-carboxylate	588688-33-9	95%	1g	$371	2021-08-06
TRC	M357058-10mg	methyl 3-methyl-1H-indole-5-carboxylate	588688-33-9		10mg	$ 50.00	2022-06-03
TRC	M357058-50mg	methyl 3-methyl-1H-indole-5-carboxylate	588688-33-9		50mg	$ 115.00	2022-06-03
TRC	M357058-100mg	methyl 3-methyl-1H-indole-5-carboxylate	588688-33-9		100mg	$ 185.00	2022-06-03
Chemenu	CM111948-1g	methyl 3-methyl-1H-indole-5-carboxylate	588688-33-9	95%	1g	$***	2023-03-30
Apollo Scientific	OR62081-250mg	Methyl 3-methyl-1H-indole-5-carboxylate	588688-33-9		250mg	£95.00	2025-02-20
Apollo Scientific	OR62081-1g	Methyl 3-methyl-1H-indole-5-carboxylate	588688-33-9		1g	£355.00	2025-02-20
abcr	AB445779-1 g	Methyl 3-methyl-1H-indole-5-carboxylate; min. 95%	588688-33-9		1g	€686.70	2023-04-22
Matrix Scientific	188205-1g	Methyl 3-methyl-1H-indole-5-carboxylate	588688-33-9		1g	$593.00	2023-09-09
Matrix Scientific	188205-5g	Methyl 3-methyl-1H-indole-5-carboxylate	588688-33-9		5g	$1950.00	2023-09-09

Methyl 3-methyl-1H-indole-5-carboxylate Related Literature

1. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
2. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
3. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
4. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
5. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466

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